4-(Azepan-1-yl)-3-fluoroaniline
Description
4-(Azepan-1-yl)-3-fluoroaniline, also known as 4-AFA, is an organic compound belonging to the class of heterocyclic compounds. It is an aromatic compound that is composed of an azepane ring with a fluorine atom at the 3-position of the aniline ring. 4-AFA is a colorless solid that is insoluble in water, but soluble in common organic solvents. It is an important intermediate in the synthesis of pharmaceuticals, dyes, and other organic compounds.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
4-(Azepan-1-yl)-3-fluoroaniline: is a valuable precursor in the synthesis of heterocyclic compounds , particularly pyrazolo[3,4-b]pyridines . These structures are significant due to their similarity to purine bases, which are fundamental components of DNA and RNA. The compound’s ability to act as a building block for such heterocycles makes it crucial for developing new pharmaceuticals and studying genetic materials.
Pharmaceutical Research
In pharmaceutical research, 4-(Azepan-1-yl)-3-fluoroaniline is utilized for creating novel drug candidates. Its structure allows for the development of compounds with potential biological activity . The fluoroaniline moiety, in particular, is known for its role in enhancing the binding affinity of drugs to their targets, which can lead to more effective medications.
Material Science
The compound finds applications in material science due to its potential to form polymers and co-polymers that could be used in creating new materials with unique properties . These materials might have applications in electronics, coatings, or as part of composite materials that require specific mechanical or chemical properties.
Biological Applications
In biology, 4-(Azepan-1-yl)-3-fluoroaniline can be used to study protein interactions and enzyme kinetics . Its structural features allow it to bind to various biological targets, aiding in the understanding of biological pathways and the development of biochemical assays.
Industrial Applications
Industrially, this compound could be involved in the synthesis of dyes, pigments, and other chemicals that require a stable aniline component . Its unique structure may impart specific characteristics to these products, such as resistance to degradation or particular color properties.
Environmental Applications
Lastly, 4-(Azepan-1-yl)-3-fluoroaniline may have environmental applications, particularly in the development of sensors and indicators for environmental monitoring . The compound’s reactivity with various agents can be harnessed to detect pollutants or changes in environmental conditions.
properties
IUPAC Name |
4-(azepan-1-yl)-3-fluoroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17FN2/c13-11-9-10(14)5-6-12(11)15-7-3-1-2-4-8-15/h5-6,9H,1-4,7-8,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GFCUPQCNINYJKS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C2=C(C=C(C=C2)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Azepan-1-yl)-3-fluoroaniline | |
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![2-Tert-butylimidazo[1,2-a]pyridine](/img/structure/B1278071.png)
